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Compound of Interest

2,2-Diethoxy-N-ethyl-1-
Compound Name: ,
ethanamine

Cat. No.: B031362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical data for the
compound (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE. Due to the limited publicly available
experimental data for this specific molecule, this guide also furnishes standardized
experimental protocols for the determination of its boiling point and density.

Compound Identification

Property Value

Chemical Name (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE
Synonyms 2,2-Diethoxy-N-ethylethanamine[1][2]
CAS Number 69148-92-1[1][2][3]

Molecular Formula C8H19NO2[4]

Molecular Weight 161.24 g/mol [4]

Structure CCNCC(OCC)OCC[4]

Physicochemical Data
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A comprehensive literature search did not yield experimentally determined values for the
boiling point and density of (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE. Chemical suppliers list it
as a liquid, but do not provide specific physical properties. It is soluble in organic solvents and
is used in the preparation of 1-substituted-2-mercaptoimidazoles which have shown antithyroid
activity[1][3].

The table below summarizes the available data.

Parameter Value Source
Boiling Point Data not available

Density Data not available

pKa (Predicted) 8.52 £0.28 [4]

Experimental Protocols

For researchers requiring precise data for (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE, the
following are detailed standard protocols for the experimental determination of boiling point and
density.

3.1. Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.

e Apparatus:

[¢]

Small test tube (e.g., 10 x 75 mm)

[¢]

Thermometer or thermocouple

o

Heating block or oil bath

o

Magnetic stirrer and a small stir bar

[¢]

Clamps and stand
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e Procedure:

3.2.

Place approximately 0.5 mL of (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE into the test tube
along with a small magnetic stir bar.

Position the test tube in the heating block or oil bath.

Lower the thermometer or thermocouple into the test tube, ensuring the bulb or tip is
positioned about 1 cm above the liquid surface to measure the vapor temperature.

Begin stirring and gently heat the sample.

Observe the liquid until it begins to boil and a ring of refluxing condensate is visible on the
inner wall of the test tube.

Adjust the heating so that the reflux ring is stable and its upper boundary is level with the
thermometer bulb.

The stable temperature reading on the thermometer is the boiling point of the liquid.
Record the atmospheric pressure at the time of measurement.

Determination of Density (Oscillating U-tube Method)

Modern digital density meters provide high accuracy with small sample volumes.

e Apparatus:

o Digital density meter (e.g., Anton Paar DMA series)[5]

o Syringe for sample injection

o Thermostatic control for the measurement cell

e Procedure:

o Calibrate the density meter with dry air and deionized water at a known temperature (e.g.,

20 °C).
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o Set the desired measurement temperature for the instrument's cell.

o Using a syringe, inject a small volume (typically < 1 mL) of (2,2-DIETHOXY-ETHYL)-
ETHYL-AMINE into the oscillating U-tube of the density meter, ensuring no air bubbles are
present.

o Allow the sample to thermally equilibrate within the cell.

o The instrument will measure the oscillation period of the U-tube and automatically
calculate the density of the sample.

o Record the density reading. It is advisable to perform multiple measurements and report
the average value.

Logical and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a conceptual synthesis pathway
and a general workflow for the physicochemical characterization of a novel amine.

Conceptual Synthesis of a Tertiary Amine

Primary Amine Aldehyde/Ketone Reducing Agent
(e.g., Ethylamine) (e.g., 2,2-Diethoxyacetaldehyde) (e.g., NaBH(OACc)3)

‘ Reductive Aminatiorj

Tertiary Amine
((2,2-DIETHOXY-ETHYL)-ETHYL-AMINE)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b031362?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Conceptual reaction pathway for the synthesis of a tertiary amine.

Workflow for Physicochemical Characterization
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Caption: General experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2,2-
DIETHOXY-ETHYL)-ETHYL-AMINE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031362#boiling-point-and-density-of-2-2-diethoxy-
ethyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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